N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C21H23N3O2S2.ClH/c1-27-17-7-8-18-19(15-17)28-21(22-18)24(10-9-23-11-13-26-14-12-23)20(25)16-5-3-2-4-6-16;/h2-8,15H,9-14H2,1H3;1H
• InChI Key: JAJARRXSWTXKFS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)N(CCN3CCOCC3)C(=O)C4=CC=CC=C4.Cl
• Molecular Formula: C21H24ClN3O2S2
• Molecular Weight: 450.0 g/mol

Description

N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H24ClN3O2S2 and its molecular weight is 450.01. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One application of similar benzimidazole derivatives involves their use as corrosion inhibitors for metals in acidic environments. These compounds, including those with morpholine moieties, have been studied for their protective effects on steel in hydrochloric acid solutions. Their effectiveness is attributed to the formation of a protective layer on the metal surface, significantly reducing corrosion rates. These findings highlight the potential of benzimidazole derivatives in industrial applications where corrosion resistance is crucial (Yadav et al., 2016).

Antimicrobial Activity

Compounds containing the morpholine moiety, similar to N-(6-(methylthio)benzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)benzamide hydrochloride, have demonstrated antimicrobial properties. For example, new 1,2,4-triazole derivatives containing morpholine have shown good to moderate antimicrobial activity against a range of pathogens. This suggests a potential application in developing new antimicrobial agents to combat infectious diseases (Sahin et al., 2012).

Synthesis of Compounds with Biological Activity

Research has also focused on synthesizing and evaluating heterocyclic carboxamides, including those related to benzothiazole and morpholine structures, for their potential as antipsychotic agents. These efforts aim to discover new therapeutic options for psychiatric disorders by exploring the pharmacological activities of these compounds. The synthesis of such derivatives could provide valuable insights into the development of new drugs with improved efficacy and safety profiles (Norman et al., 1996).